Cas no 9003-09-2 (Methyl vinyl ether)

• Product name: Methyl vinyl ether
• CAS No: 9003-09-2
• MF: C₃H₆O
• MW: 58.0791411399841
• MDL: MFCD00161528
• CID: 805863
• PubChem ID: 87575120

Methyl vinyl ether Chemical and Physical Properties

Names and Identifiers

• Ethene, methoxy-,homopolymer
• Poly(Vinyl Methyl Ether)
• Gantre m-154
• Gantrez m
• Gantrez m 093
• Gantrez m 094
• Gantrez m 154
• Gantrez m 574
• methoxy-ethenhomopolymer
• Methyl Vinyl Ether Polymer (30% in Water)
• Poly(vinyl Methyl Ether) (30% in Water)
• Vinyl Methyl Ether Polymer (30% in Water)
• Methyl Vinyl Ether Polymer (50% in Methanol)
• Poly(methyl Vinyl Ether) (50% in Methanol)
• Vinyl Methyl Ether Polymer (50% in Methanol)
• Methyl vinyl ether
• Methoxyethene
• Ethene, methoxy-
• Methoxyethylene
• VINYL METHYL ETHER
• Ether, methyl vinyl
• 1-Methoxyethylene
• Agrisynth MVE
• Poly(methyl vinyl ether)
• Vinyl methyl ether polymer
• Methyl vinyl ether polymer
• Ether, ethenyl methyl
• Texapret WL
• Gantrez M555
• Polyvinyl Methyl Ether
• UN1087
• Methyl vinyl ethe
• EC 203-475-4
• Gantrez M154
• AKOS007930016
• HSDB 1033
• G2OHX46576
• VINYL METHYL ETHER [HSDB]
• CH2=CHOCH3
• Q904476
• Lutonal M40
• EINECS 203-475-4
• CCRIS 8972
• vinylmethyl ether
• A800191
• InChI=1/C3H6O/c1-3-4-2/h3H,1H2,2H
• UNII-G2OHX46576
• Lutonal M-40
• MFCD00161528
• methylvinyl ether
• NSC137646
• NS00004314
• UN 1087
• 68473-30-3
• Vinyl methyl ether, inhibited
• VINYL METHYL ETHER, STABILIZED
• Gantrez M093
• METHYL VINYL ETHER (METHYL-D3)
• NSC-137646
• 9003-09-2
• 107-25-5
• Gantrez M-094
• FT-0631597
• A801614
• Lutonal M 40
• Vinyl methyl ether, inhibited [UN1087] [Flammable gas]
• DTXSID4026761
• DB-040745
• 30% in water

• MDL： MFCD00161528
• Inchi： 1S/C3H6O/c1-3-4-2/h3H,1H2,2H3
• InChI Key： XJRBAMWJDBPFIM-UHFFFAOYSA-N
• SMILES： O(C([H])=C([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 58.04190
• Monoisotopic Mass: 58.041865
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 4
• Rotatable Bond Count: 1
• Complexity: 17.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 9.2
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Density: 1.03 g/mL at 25 °C
• Boiling Point: 5.5°Cat760mmHg
• Flash Point: °C
• Refractive Index: n20/D 1.467
• PSA: 9.23000
• LogP: 0.77630
• Solubility: Not determined
• Vapor Pressure: 0.03 atm ( 20 °C)

Methyl vinyl ether Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H225-H303-H319-H335+H336-H360-H370-H372
• Warning Statement： P201-P202-P210-P233-P240-P241+P242+P243-P260-P264-P270-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P308+P311-P403+P233-P405-P501
• Hazardous Material transportation number：UN 1230 3/6.1/PG II
• WGK Germany：1
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Storage Condition：Store at 4 ° C, -4 ° C is better
• HazardClass：3/6.1
• PackingGroup：II
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Methyl vinyl ether

Methyl Vinyl Ether (CAS No. 9003-09-2): A Comprehensive Overview

Methyl vinyl ether, also known as methylene methyl ether or ethoxy methane, is a versatile organic compound with the chemical formula C3H6O. It is widely recognized in the chemical industry for its role as an intermediate in the synthesis of various polymers and specialty chemicals. The compound is also referred to by its IUPAC name, methoxyethene, and is often abbreviated as MVE in technical literature. With a molecular weight of approximately 58.1 g/mol, methyl vinyl ether is a colorless liquid with a characteristic pungent odor.

One of the key applications of methyl vinyl ether lies in its use as a precursor in the production of vinyl acetate, a widely used monomer in the synthesis of adhesives, coatings, and plastics. Recent advancements in polymer chemistry have highlighted the potential of methyl vinyl ether as a building block for the development of novel biodegradable polymers, aligning with the growing demand for sustainable materials in industries such as packaging and agriculture.

The synthesis of methyl vinyl ether typically involves the reaction of methanol with ethylene oxide in the presence of an acid catalyst, a process that has been optimized over the years to improve yield and efficiency. Researchers have also explored alternative methods, such as catalytic hydrogenation and enzymatic conversions, to produce methyl vinyl ether in a more environmentally friendly manner. These innovations are particularly relevant in light of increasing regulatory pressures to reduce carbon emissions and minimize waste generation.

In addition to its role in polymer synthesis, methyl vinyl ether has found applications in pharmaceuticals and agrochemicals. For instance, it serves as an intermediate in the production of certain herbicides and fungicides, contributing to crop protection and yield enhancement. Recent studies have also explored its potential as a solvent in drug delivery systems, where its ability to dissolve a wide range of organic compounds makes it an attractive candidate for targeted drug delivery applications.

From a safety perspective, methyl vinyl ether is classified as flammable and requires careful handling to prevent exposure to open flames or sparks. Despite these precautions, its widespread use across multiple industries underscores its importance as a key chemical intermediate. Regulatory bodies continue to monitor its production and application to ensure compliance with health and safety standards.

Looking ahead, the demand for methyl vinyl ether is expected to grow driven by advancements in polymer technology and the increasing need for sustainable materials. Its versatility as an intermediate compound positions it as a critical component in various industrial processes. As research continues to uncover new applications and production methods, methyl vinyl ether will likely remain at the forefront of chemical innovation for years to come.